Cas no 1250888-09-5 (N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine)

• Product Name: N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine
• CAS No: 1250888-09-5
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 2170187
• Update Time: 2025-11-03

N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-benzyl)-cyclohexane-1,4-diamine
• N1-(3-Fluorobenzyl)cyclohexane-1,4-diamine
• N1-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine
• N-(3-fluorobenzyl)cyclohexane-1,4-diamine
• N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine

• Inchi： 1S/C13H19FN2/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-3,8,12-13,16H,4-7,9,15H2
• InChI Key： ZNVUEOTZVJJFLE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 2.1
• Topological Polar Surface Area: 38

Additional information on N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine

Comprehensive Overview of N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine (CAS No. 1250888-09-5)

N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine (CAS No. 1250888-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclohexane-1,4-diamine backbone substituted with a 3-fluoro-benzyl group, making it a valuable intermediate in drug discovery and material science. Its unique structural properties, including the presence of a fluorine atom, contribute to its potential applications in medicinal chemistry, particularly in the development of targeted therapies.

The compound's fluorinated aromatic moiety enhances its bioavailability and metabolic stability, which are critical factors in modern drug design. Researchers are increasingly exploring N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine for its role in modulating biological pathways, such as enzyme inhibition or receptor binding. This aligns with current trends in personalized medicine, where fluorinated compounds are prized for their ability to improve drug efficacy and reduce side effects.

In synthetic chemistry, CAS No. 1250888-09-5 serves as a versatile building block for constructing complex molecules. Its diamine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict the optimal structures for desired biological activities. The integration of such compounds into machine learning workflows accelerates the identification of promising drug candidates.

Environmental and sustainability considerations are also driving interest in N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine. The pharmaceutical industry is under pressure to adopt greener synthetic routes, and this compound's potential for catalytic transformations makes it an attractive candidate for eco-friendly processes. Researchers are investigating its use in flow chemistry systems, which minimize waste and energy consumption—a hot topic in green chemistry circles.

From a commercial perspective, the demand for fluorinated fine chemicals like N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine is rising due to their applications in agrochemicals and advanced materials. The compound's stability under various conditions makes it suitable for formulations requiring long shelf lives, a key consideration for industries prioritizing supply chain resilience.

Analytical characterization of CAS No. 1250888-09-5 involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity and consistency—a critical aspect for regulatory compliance in pharmaceutical manufacturing. Quality control protocols for this compound are stringent, reflecting its importance in GMP-compliant production environments.

In summary, N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine represents a convergence of cutting-edge scientific disciplines. Its multifaceted applications—from precision medicine to sustainable synthesis—position it as a compound of enduring relevance in both academic and industrial settings. As research continues to uncover new functionalities, its role in addressing global health and environmental challenges will likely expand further.